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Compound of Interest

Compound Name: 2-Cyclohexyl-1H-indole

CAS No.: 13141-48-5

Cat. No.: B087685

Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 2-Cyclohexyl-1H-indole. In the absence of a specific Safety Data Sheet (SDS) for this

compound, the following guidance is based on data from structurally similar chemicals and

established best practices for laboratory safety. It is imperative to treat 2-Cyclohexyl-1H-
indole as a potentially hazardous substance.

Core Safety and Handling Protocols
When working with 2-Cyclohexyl-1H-indole, a thorough risk assessment should be

conducted. Based on information for analogous compounds, this chemical may cause skin,

eye, and respiratory irritation.[1][2][3] Adherence to the following personal protective equipment

(PPE) guidelines is mandatory to ensure personnel safety.
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Situation Required PPE

Handling Solid Compound

Chemical-resistant gloves (Nitrile

recommended), Safety goggles with side

shields, Lab coat or chemical-resistant gown,

Respiratory protection (N95 or higher) if dust

may be generated.[1][4][5]

Handling in Solution

Chemical-resistant gloves (Nitrile

recommended), Chemical splash goggles, Lab

coat or chemical-resistant gown, Work in a

certified chemical fume hood.[2][6]

Weighing and Transfer

Chemical-resistant gloves, Safety goggles, Lab

coat, Use of a balance with a draft shield or

within a chemical fume hood to minimize

inhalation of airborne particles.

Spill Cleanup

Chemical-resistant gloves (double-gloving

recommended), Chemical splash goggles and

face shield, Chemical-resistant coveralls or

apron, Respiratory protection appropriate for the

scale of the spill.[7]

Operational Plan: Step-by-Step Guidance

Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are accessible and operational.[8][9] All personnel must be trained on the potential hazards

and emergency procedures.

Engineering Controls: All work with 2-Cyclohexyl-1H-indole, particularly when handling the

solid form or preparing solutions, must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation exposure.[1][6]

Handling:

Avoid direct contact with skin and eyes.[10]

Do not inhale dust or vapors.[1][6]
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Use non-sparking tools and equipment where appropriate.[6]

Wash hands thoroughly with soap and water after handling and before eating, drinking, or

smoking.[1][2][11]

Storage: Store 2-Cyclohexyl-1H-indole in a tightly closed container in a cool, dry, and well-

ventilated area away from incompatible substances such as strong oxidizing agents.[1][2][6]

The storage area should be clearly labeled.

Disposal Plan

All waste containing 2-Cyclohexyl-1H-indole must be treated as hazardous waste.

Waste Collection:

Collect all solid and liquid waste in designated, clearly labeled, and sealed containers.[7]

[12][13]

Do not mix this waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.[7]

Container Management:

Waste containers must be kept tightly closed when not in use.[7][12]

Store waste containers in a designated, secure, and well-ventilated area.

Final Disposal:

Dispose of all chemical waste through your institution's licensed hazardous waste disposal

program.[1][7][13]

Follow all local, state, and federal regulations for hazardous waste disposal.[1][14]

Empty containers should be triple-rinsed with an appropriate solvent, and the rinsate

collected as hazardous waste before the container is discarded.[13]
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The following diagram outlines the standard workflow for safely handling 2-Cyclohexyl-1H-
indole in a research setting.
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Don Personal Protective Equipment (PPE)

Conduct Experiment in Fume Hood
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By adhering to these procedures, researchers can minimize their risk of exposure and ensure a

safe laboratory environment when working with 2-Cyclohexyl-1H-indole. Always consult with

your institution's safety officer for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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